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Compound Name: Meptyldinocap

Cat. No.: B1662176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for studying the metabolism of meptyldinocap, a

dinitrophenol fungicide, in plants. The application notes and experimental procedures are

designed to guide researchers in determining the fate of meptyldinocap following its

application to crops, including its uptake, translocation, and transformation into various

metabolites.

Introduction
Meptyldinocap is a fungicide used to control powdery mildew on a variety of crops.

Understanding its metabolism in plants is crucial for assessing its efficacy, establishing pre-

harvest intervals (PHIs), and ensuring food safety. The primary metabolite of meptyldinocap is

2,4-dinitro-6-(1-methylheptyl) phenol (2,4-DNOP), formed by the hydrolysis of the crotonate

ester. However, further metabolism into more polar compounds is known to occur. This protocol

outlines methods for the quantification of meptyldinocap and 2,4-DNOP, as well as strategies

for the identification of unknown metabolites.

Experimental Design and Workflow
A typical study to investigate meptyldinocap metabolism in plants involves a series of

sequential steps, from plant cultivation and treatment to sample analysis and data

interpretation. The overall workflow is depicted in the diagram below.
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Phase 1: Experimental Setup

Phase 2: Sampling

Phase 3: Sample Processing and Analysis

Phase 4: Data Interpretation

Plant Cultivation
(e.g., grape, cucumber, apple)

Preparation of Meptyldinocap Formulation
(Commercial or Radiolabeled)

Application of Meptyldinocap
(Foliar Spray)

Time-course Sampling of Plant Tissues
(Leaves, Fruits, Stems, Roots)

Extraction of Residues

Extract Cleanup

LC-MS/MS Analysis
(Quantification of Knowns)

LC-HRMS Analysis
(Identification of Unknowns)

Data Quantification and
Dissipation Kinetics Metabolic Pathway Elucidation

Reporting
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Phase I: Transformation

Phase II: Conjugation (Hypothesized)

Phase III: Compartmentation (Hypothesized)

Meptyldinocap

2,4-Dinitro-6-(1-methylheptyl) phenol (2,4-DNOP)

Hydrolysis

Polar Conjugates
(e.g., Glucoside, Malonylglucoside)

Conjugation
(e.g., with glucose)

Bound Residues
(Incorporation into cell wall components)

Sequestration
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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